Cas no 941164-32-5 (4-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide
• CAS No: 941164-32-5
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 5499332
• PubChem ID: 7635753
• Update Time: 2025-06-27

4-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 941164-32-5
• 4-methoxy-N-[4-(2-oxopyrrolidin-1-yl)phenyl]benzene-1-sulfonamide
• 4-methoxy-N-(4-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide
• SR-01000916279-1
• AKOS000988976
• Z48802355
• SR-01000916279
• 4-methoxy-N-[4-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide
• F2783-1262
• 4-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C17H18N2O4S/c1-23-15-8-10-16(11-9-15)24(21,22)18-13-4-6-14(7-5-13)19-12-2-3-17(19)20/h4-11,18H,2-3,12H2,1H3
• InChI Key： JWLQBPAFYBNJKK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1C=CC(=CC=1)N1C(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 346.09872823g/mol
• Monoisotopic Mass: 346.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.1Ų

Additional information on 4-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide

Recent Advances in the Study of 4-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide (CAS: 941164-32-5)

The compound 4-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide (CAS: 941164-32-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and structural optimization of 4-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide to enhance its biological activity and pharmacokinetic properties. Researchers have employed advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analysis, to predict its binding affinity to target proteins. These in silico studies suggest that the compound exhibits high selectivity for specific enzyme targets, particularly those involved in inflammatory pathways and cancer progression.

In vitro and in vivo experiments have further validated the compound's potential as a therapeutic agent. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study reported a significant reduction in pro-inflammatory cytokines in animal models, suggesting its potential as a novel anti-inflammatory drug. Additionally, the compound showed minimal toxicity in preclinical trials, highlighting its favorable safety profile.

Another area of interest is the compound's potential application in oncology. Recent findings indicate that 4-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide may act as a modulator of apoptosis-related proteins, thereby inducing programmed cell death in cancer cells. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound effectively inhibits the proliferation of certain cancer cell lines, including breast and lung cancer, with IC50 values in the low micromolar range. These findings underscore its potential as a chemotherapeutic agent, either alone or in combination with existing therapies.

Despite these promising results, challenges remain in the development of 4-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide as a clinically viable drug. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future research. Ongoing studies are exploring various drug delivery systems, including nanoparticle-based approaches, to enhance the compound's therapeutic efficacy. Furthermore, the exact molecular mechanisms underlying its biological effects warrant further investigation to fully exploit its therapeutic potential.

In conclusion, 4-methoxy-N-4-(2-oxopyrrolidin-1-yl)phenylbenzene-1-sulfonamide (CAS: 941164-32-5) represents a promising candidate for drug development, with demonstrated efficacy in inflammation and oncology. Continued research efforts are essential to overcome existing limitations and translate these findings into clinical applications. The compound's unique chemical structure and multifaceted biological activities position it as a valuable subject for future studies in chemical biology and medicinal chemistry.